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Compound Name: o ]
Bis(dichlorophosphino)benzene

Cat. No.: B1587436

An In-depth Technical Guide to the Hazards and Safety Precautions for 1,2-
Bis(dichlorophosphino)benzene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive information on the hazards and essential safety
precautions for handling 1,2-Bis(dichlorophosphino)benzene (CAS RN: 82495-67-8).
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

1,2-Bis(dichlorophosphino)benzene is a corrosive and reactive organophosphorus
compound that presents significant health and safety risks. It is classified as a substance that
causes severe skin burns and eye damage.[1][2][3] The material is also sensitive to air and
moisture and is characterized by a strong, unpleasant stench.[1][4]

GHS Hazard Statements:
o H314: Causes severe skin burns and eye damage.[1][2][3]

Precautionary Statements: A comprehensive list of precautionary statements includes
recommendations for prevention, response, storage, and disposal.[2][3] Key preventative
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measures include wearing appropriate personal protective equipment and ensuring adequate
ventilation.[4][5]

Physical and Chemical Properties

A summary of the known physical and chemical properties of 1,2-
Bis(dichlorophosphino)benzene is provided in the table below.

Property Value Reference
Molecular Formula C6H4Cl4P2 [3][4]

Molar Mass 279.86 g/mol [31[4]
Appearance Colorless liquid or semi-solid [31[4]
Boiling Point 97-99 °C at 0.001 Torr [3114]
Density 1.5451 g/cm3 at 25 °C [4]

Flash Point >110 °C (4]

Odor Stench [1][4]

Stable under recommended
storage conditions, but

Stability
sensitive to air and moisture.

[1]14]

Toxicological Information

While specific quantitative toxicological data such as LD50 or LC50 values are not readily
available, the primary toxicological concern is its corrosive nature.[4] Direct contact can cause
severe chemical burns to the skin and eyes.[1][2] Inhalation of vapors or mists may cause
respiratory irritation.[6] No components of this product at levels greater than or equal to 0.1%
are identified as probable, possible, or confirmed human carcinogens by IARC.[4]

Fire and Explosion Hazards
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1,2-Bis(dichlorophosphino)benzene is a combustible liquid.[6] In the event of a fire,
hazardous decomposition products can be released, including:

e Carbon oxides (CO, CO2)[4][5]

o Oxides of phosphorus[4][5]

e Hydrogen chloride gas[4][5]

Suitable Extinguishing Media:

» Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][4]
Firefighting Procedures:

» Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[L][4][5]
Experimental Protocol for Safe Handling

5.1. Engineering Controls:

» All work with 1,2-Bis(dichlorophosphino)benzene must be conducted in a well-ventilated
chemical fume hood.[5]

» A safety shower and eyewash station must be readily accessible.[7]
5.2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Tightly fitting safety goggles and a face shield (minimum 8-inch)
are mandatory.[4]

o Skin Protection: A complete suit protecting against chemicals is required.[4] Gloves should
be selected based on their resistance to this specific chemical and breakthrough time.

» Respiratory Protection: If the risk assessment indicates a need for respiratory protection, a
full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges should be used.[4]
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5.3. Handling Procedures:

e Handle and store under an inert gas such as argon or nitrogen.[1][4]
e Avoid inhalation of vapor or mist.[1][4]

» Avoid contact with skin, eyes, and clothing.[7]

» Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[1][4]

e Wash hands thoroughly after handling.[7]

5.4. Storage Requirements:

e Store in a cool, dry, and well-ventilated place.[1][4]
» Keep containers tightly closed.[1][4]

e The substance is air and moisture sensitive.[1][4]

First Aid Measures

Immediate medical attention is required in all cases of exposure.
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Exposure Route

First Aid Procedure

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Consult a physician
immediately.[1][4]

Skin Contact

Immediately take off all contaminated clothing
and shoes. Wash off with soap and plenty of

water. Consult a physician immediately.[1][4]

Eye Contact

Rinse thoroughly with plenty of water for at least
15 minutes, also under the eyelids. Immediately

consult a physician.[1][4][5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Consult a physician

immediately.[1][4]

Spill and Waste Disposal

7.1. Spill Response:

7.2. Waste Disposal:

Evacuate personnel to a safe area.[1][4]

Ensure adequate ventilation.[1][4]

Do not let the product enter drains.[1][4]

Wear appropriate personal protective equipment.[1][4]

Soak up the spill with an inert absorbent material and dispose of it as hazardous waste.[4]

» Dispose of unused product and contaminated materials as hazardous waste through a

licensed disposal company.[1]

Risk Assessment and Control Workflow
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The following diagram illustrates a logical workflow for risk assessment and control when

working with 1,2-Bis(dichlorophosphino)benzene.
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Caption: Risk assessment and control workflow for handling 1,2-
Bis(dichlorophosphino)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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